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Introduction and Executive Summary

Foramsulfuron is a selective sulfonylurea herbicide widely used for post-emergence control of broadleaf

weeds and grasses in various agricultural systems, primarily in corn production and lowbush blueberry

cultivation. This synthetic herbicide belongs to the sulfonylurea chemical class and functions as an

acetolactate synthase (ALS) inhibitor, disrupting branch-chain amino acid synthesis in susceptible plants.

First synthesized in 1995 and reported in 2001, foramsulfuron has gained regulatory approval in multiple

jurisdictions including Canada, the European Union, Australia, Russia, and Morocco, with its EU registration

valid until 2035. The compound is characterized by its high water solubility (3293 mg/L at pH 7, 20°C) and

low octanol-water partition coefficient (Log P = -0.78), indicating limited potential for bioaccumulation but

significant mobility in aquatic environments.

Based on comprehensive toxicological assessments from regulatory agencies internationally, foramsulfuron

demonstrates a favorable toxicological profile for mammalian systems, with low acute toxicity via oral and

dermal routes and no evidence of genotoxicity, carcinogenicity, neurotoxicity, or developmental/reproductive

effects at expected exposure levels. However, recent research has raised questions about its potential impacts

on non-target aquatic vegetation, particularly submerged macrophytes in freshwater ecosystems. This

technical assessment provides a systematic evaluation of foramsulfuron's toxicity to humans and
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biodiversity, incorporating quantitative structure-activity relationships, mechanistic toxicology, regulatory

thresholds, and ecological risk assessments to support scientifically-informed decision making for

researchers and environmental safety professionals.

Chemical Properties and Agricultural Applications

Fundamental Chemical Characteristics

Foramsulfuron (IUPAC name: 1-(4,6-dimethoxypyrimidin-2-yl)-3-[2-(dimethylcarbamoyl)-5-

formamidophenylsulfonyl]urea) is a synthetic herbicide with the molecular formula C₁₇H₂₀N₆O₇S and a

molecular mass of 452.44 g/mol. The compound is typically formulated as a white powdered solid with a

melting point of 194.5°C and decomposes before boiling. Its chemical structure features both pyrimidine and

sulfonylurea moieties, which are essential for its herbicidal activity and selective action. The table below

summarizes key physicochemical properties that influence its environmental behavior and toxicological

profile.

Table 1: Physicochemical Properties of Foramsulfuron

Property Value Conditions Significance

Water Solubility 3293 mg/L 20°C, pH 7 High mobility in aquatic

systems

Octanol-Water Partition Coefficient
(Log P)

-0.78 20°C, pH 7 Low bioaccumulation

potential

Vapor Pressure Not

available

- Low volatility expected

Melting Point 194.5°C - Thermal stability

Dissociation Constant (pKa) 4.3 - Anionic at environmental pH

Soil Adsorption Coefficient (Koc) 32-62 mL/g - High mobility in most soils
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Agricultural Use Patterns and Formulations

Foramsulfuron is primarily used as a selective post-emergence herbicide in field corn production systems

in Eastern Canada and Manitoba, as well as in lowbush blueberry cultivation in Eastern Canada. It is

typically applied once per season using field sprayer equipment and may be applied in tank mixtures with

other herbicides to enhance weed control efficacy and manage resistance development. The herbicide

controls a broad spectrum of grass and broadleaved weeds, including Lolium perenne (perennial rye grass),

Poa annua (winter grass), and Eleusine indica (crowsfoot grass). Commercially, foramsulfuron is available

in various formulations including wettable granules (e.g., Tribute Solo 32 DF Herbicide, Option 35 DF

Herbicide) and suspension concentrates (e.g., Option 2.25 OD Liquid Herbicide), often in combination with

other active ingredients such as iodosulfuron-methyl-sodium to broaden the spectrum of weed control.

Human Toxicity Assessment

Mammalian Toxicological Profile

Extensive toxicological evaluations conducted under internationally accepted test guidelines have

demonstrated that foramsulfuron presents low toxicity risks to humans under normal exposure conditions.

The compound exhibits low acute toxicity via both oral and dermal routes of exposure, with regulatory

classifications generally placing it in Category III or IV (low to very low toxicity) using the Globally

Harmonized System of classification. Critical evaluation of repeated-dose toxicity studies has established a

no observed adverse effect level (NOAEL) that supports established reference values and application rates.

Importantly, comprehensive testing has shown no evidence of genotoxicity, carcinogenic potential,

neurotoxicity, or adverse effects on development or reproduction at relevant exposure concentrations.

Table 2: Mammalian Toxicity Profile of Foramsulfuron

Toxicity Endpoint Result Test System
Regulatory
Significance

Acute Oral Toxicity Low Rat Not classified as toxic
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Toxicity Endpoint Result Test System
Regulatory
Significance

Acute Dermal
Toxicity

Low Rabbit Not classified as toxic

Skin Irritation Not irritating Rabbit No classification

required

Eye Irritation Not irritating Rabbit No classification

required

Skin Sensitization Not sensitizing Guinea pig No classification

required

Genotoxicity Negative Multiple tests No mutagenic concerns

Carcinogenicity Not carcinogenic Rodent studies No classification
required

Reproductive
Toxicity

Not a reproductive
toxicant

Multigeneration
study

No developmental
effects

Neurotoxicity Not neurotoxic Acute and
subchronic

No specific restrictions

Metabolic Fate and Mechanistic Toxicology

In mammalian systems, foramsulfuron undergoes extensive biotransformation and rapid elimination,

primarily through urinary and fecal routes. The metabolic pathways involve cleavage of the sulfonylurea

bridge, O-demethylation of the methoxy groups on the pyrimidine ring, and conjugation reactions that

enhance water solubility and excretion. These detoxification pathways are highly efficient, resulting in

limited systemic exposure and rapid clearance from the body. The compound does not inhibit cytochrome

P450 enzymes involved in human drug metabolism, suggesting a low potential for metabolic interactions.

The mechanism of action (inhibition of acetolactate synthase) is not relevant to mammalian systems, as this

enzyme is not present in animals, contributing to its selective toxicity profile.
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Ecological Toxicity Evaluation

Aquatic Organisms

Foramsulfuron demonstrates low to moderate toxicity to aquatic organisms based on standardized

ecotoxicity testing. The compound is classified as having low toxicity to fish, aquatic invertebrates, and

algae, though some specific concerns exist for certain plant species in aquatic ecosystems. The following

table summarizes key ecotoxicity data for aquatic species.

Table 3: Aquatic Toxicity Profile of Foramsulfuron

Organism Group Species Endpoint Value (μg/L) Duration

Fish Rainbow trout LC50 >100,000 96-hour

Aquatic Invertebrates Daphnia magna EC50 >100,000 48-hour

Green Algae Pseudokirchneriella subcapitata ErC50 >10,000 72-hour

Aquatic Plants Lemna gibba EC50 1.5-4.2 7-day

Diatoms Navicula pelliculosa EC50 16,000 72-hour

Terrestrial Organisms and Pollinators

Foramsulfuron exhibits low toxicity to terrestrial organisms including mammals, birds, earthworms, and

bees. Avian toxicity studies indicate an acute oral LD50 > 2000 mg/kg in bobwhite quail and dietary LC50 >

5000 ppm in mallard ducks, classifying it as practically non-toxic to birds. Earthworm toxicity tests

demonstrate an LC50 > 1000 mg/kg soil, indicating low risk to soil-dwelling organisms. For honeybees

(Apis mellifera), foramsulfuron shows low acute toxicity via both contact and oral routes (LD50 > 100

μg/bee), resulting in classification as non-toxic to bees. This favorable terrestrial toxicity profile supports its

use in agricultural systems with minimal non-target impacts when applied according to label directions.
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Potential Impacts on Aquatic Macrophytes

While foramsulfuron demonstrates generally low toxicity to most aquatic organisms, emerging research

suggests potential concerns for submerged aquatic plants (macrophytes). As photosynthetic organisms,

aquatic macrophytes possess the target site (acetolactate synthase) for sulfonylurea herbicides, making them

potentially susceptible to herbicide exposure through spray drift, runoff, or leaching events. A comprehensive

review of herbicide impacts on aquatic primary producers noted that even concentrations below 1% of

recommended application rates can significantly affect the growth, morphology, and reproduction of some

non-target aquatic plants [1]. Studies have indicated that the germination stage of submerged plants may be

particularly vulnerable to herbicide exposure.

Recent monitoring in the Taihu Lake Basin in China, a region with extensive agricultural activity, has

documented that environmental herbicide concentrations sometimes reach levels capable of affecting various

submerged plant species [2]. The disappearance of submerged vegetation in several shallow lakes and their

transition from macrophyte-dominated to phytoplankton-dominated states has been partially attributed to

herbicide exposure, though multiple stressors including eutrophication, turbidity, and competition also

contribute to these ecological shifts. The specific sensitivity of various macrophyte species to foramsulfuron

requires further investigation to fully characterize potential risks to aquatic ecosystem structure and function.

Regulatory Status and Risk Mitigation Measures

International Regulatory Decisions

Foramsulfuron has undergone comprehensive regulatory evaluation in multiple jurisdictions, with recent re-

evaluation decisions confirming its acceptability for continued use when appropriate risk mitigation

measures are implemented. Health Canada's Pest Management Regulatory Agency (PMRA) published Re-

evaluation Decision RVD2025-01 in February 2025, confirming that all uses of foramsulfuron products

meet current standards for protection of human health and the environment when used according to

updated conditions of registration [3]. The European Union has approved foramsulfuron under Regulation

EC 1107/2009, with the inclusion expiry date of 31 May 2035 [4]. The compound is not currently identified

as a candidate for substitution in the EU, indicating that no concerning properties requiring replacement have

been identified.
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Required Risk Mitigation Measures

To address identified potential risks, regulatory agencies have implemented specific risk mitigation

requirements for foramsulfuron products:

Personal Protective Equipment (PPE): Updates to PPE requirements for mixers, loaders, and

applicators to meet current labeling standards, typically including chemical-resistant gloves, protective

eyewear, long-sleeved shirts, and long pants [3]

Restricted-Entry Intervals (REI): Implementation of a standard restricted-entry interval of 12 hours

to protect workers entering treated areas after application [3]

Spray Buffer Zones: Establishment of updated spray buffer zones for the protection of non-target

aquatic habitats from spray drift, with specific distances dependent on application equipment and rates

[3]

Precautionary Statements: Inclusion of label statements informing users of the toxicity of

foramsulfuron to aquatic organisms and terrestrial plants, with directions to avoid contamination of

water bodies [3]

Regulatory agencies have established a 24-month implementation timeline for these required label

amendments, recognizing that risks during the transition period are acceptable when existing labels are

followed [3].

Molecular Mechanisms and Experimental
Methodologies

Herbicide Mode of Action and Plant Metabolism

Foramsulfuron functions as a potent inhibitor of acetolactate synthase (ALS; also known as

acetohydroxyacid synthase, AHAS), a key enzyme in the biosynthesis of branched-chain amino acids

(valine, leucine, and isoleucine) in plants. This enzyme catalyzes the first common step in the synthesis of

these essential amino acids, and its inhibition leads to the cessation of cell division and plant growth,
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ultimately resulting in plant death. The sulfonylurea chemical group binds to the ALS enzyme at a distinct

site that is not present in mammalian enzymes, explaining the selective toxicity to plants versus mammals.

In tolerant crop species such as corn, foramsulfuron undergoes rapid metabolic detoxification through a

series of enzymatic reactions. The initial metabolic steps (Phase I) typically involve oxidative

transformations catalyzed by cytochrome P450 monooxygenases, particularly CYP81A family enzymes in

grasses, which introduce hydroxyl groups that facilitate subsequent conjugation. The primary Phase II

reaction is conjugation with glutathione, catalyzed by specific glutathione S-transferase (GST) enzymes,

which further increases water solubility and reduces phytotoxicity. Finally, Phase III involves ATP-dependent

transport of the conjugates into the vacuole or apoplast, effectively sequestering the herbicide away from its

target site.
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Diagram: Dual pathways of foramsulfuron action and detoxification in plants showing toxicity mechanism

in susceptible weeds and metabolic detoxification in tolerant crops

Standardized Ecotoxicity Testing Protocols

Regulatory assessment of foramsulfuron's ecotoxicological potential follows internationally harmonized

test guidelines to ensure reproducibility and reliability of data. Key test methodologies include:

Algal Growth Inhibition Tests: Conducted according to OECD Test Guideline 201 or USEPA OPPTS

850.5400, evaluating effects on green algae (Pseudokirchneriella subcapitata) and diatoms over 72-96

hour exposure periods with growth rate and biomass yield as primary endpoints [1]

Aquatic Macrophyte Testing: Following OECD Test Guideline 239 or USEPA OPPTS 850.4400,

using species such as Lemna gibba (duckweed) with 7-day exposure periods assessing frond number,

chlorophyll content, and growth rate [1]

Aquatic Invertebrate Toxicity: Conducted with Daphnia magna (water flea) according to OECD Test

Guideline 202 or USEPA OPPTS 850.1010, evaluating immobilization over 48-hour acute and 21-day

chronic exposures [3]

Fish Toxicity Studies: Performed with rainbow trout (Oncorhynchus mykiss) or zebra fish (Danio

rerio) following OECD Test Guideline 203 or USEPA OPPTS 850.1075, assessing mortality over 96-

hour static or flow-through systems [3]

Sediment-Water Testing: Evaluating effects on benthic organisms using OECD Test Guideline 219 or

233, incorporating sediment exposure scenarios to assess potential impacts on organisms inhabiting

this compartment [1]

These standardized tests form the basis for regulatory risk assessment and establishment of environmental

quality standards and regulatory acceptable concentrations for foramsulfuron in various environmental

compartments.

Conclusion and Research Needs
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Based on comprehensive toxicological evaluation, foramsulfuron demonstrates a favorable human health

profile with low acute and chronic toxicity, no evidence of carcinogenicity or mutagenicity, and rapid

metabolic clearance in mammalian systems. Current risk mitigation measures appear adequate to protect

human health under conditions of proper use. From an ecological perspective, foramsulfuron exhibits

generally low toxicity to fish, aquatic invertebrates, algae, birds, mammals, and bees, supporting its

continued registration with appropriate application restrictions.

However, several research gaps warrant further investigation to fully characterize the environmental profile

of foramsulfuron:

Sensitivity of Native Macrophyte Species: Additional research is needed to evaluate the sensitivity of

non-target aquatic plants, particularly native submerged macrophyte species that may be more

sensitive than standard test species [2]

Sediment Exposure Pathways: Further assessment of sediment-associated herbicide exposure to

benthic primary producers, particularly in marine/estuarine environments where data are currently

limited [1]

Ecological Interaction Effects: Investigation of potential indirect effects on aquatic ecosystem

structure and function resulting from shifts in plant community composition following herbicide

exposure [2]

Metabolite Characterization: More comprehensive identification and toxicity testing of major

environmental transformation products to ensure they do not present unanticipated risks
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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